Cas no 1094446-12-4 (5-ethoxy-1-(furan-2-yl)pentane-1,3-dione)

• Product Name: 5-ethoxy-1-(furan-2-yl)pentane-1,3-dione
• CAS No: 1094446-12-4
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 6365823
• PubChem ID: 43139057
• Update Time: 2025-07-21

5-ethoxy-1-(furan-2-yl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-ethoxy-1-(furan-2-yl)pentane-1,3-dione
• 1,3-Pentanedione, 5-ethoxy-1-(2-furanyl)-
• CS-0290066
• 1094446-12-4
• EN300-1125336

• Inchi： 1S/C11H14O4/c1-2-14-7-5-9(12)8-10(13)11-4-3-6-15-11/h3-4,6H,2,5,7-8H2,1H3
• InChI Key： DBQFVVXDTLSWNY-UHFFFAOYSA-N
• SMILES： C(C1=CC=CO1)(=O)CC(=O)CCOCC

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 56.5Ų

Experimental Properties

• Density: 1.107±0.06 g/cm3(Predicted)
• Boiling Point: 326.4±22.0 °C(Predicted)
• pka: 8.50±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-ethoxy-1-(furan-2-yl)pentane-1,3-dione

Introduction to 5-ethoxy-1-(furan-2-yl)pentane-1,3-dione (CAS No. 1094446-12-4)

5-ethoxy-1-(furan-2-yl)pentane-1,3-dione, identified by the chemical identifier CAS No. 1094446-12-4, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This dione derivative, featuring a furan moiety and an ethoxy substituent, has garnered attention due to its structural versatility and potential biological activities. The compound's unique framework, combining a five-membered heterocyclic ring with a ketone group at both the 1 and 3 positions, makes it a promising candidate for further exploration in medicinal chemistry.

The synthesis of 5-ethoxy-1-(furan-2-yl)pentane-1,3-dione involves intricate organic transformations that highlight the compound's synthetic accessibility. The presence of the furan ring enhances its reactivity, allowing for diverse functionalization strategies. This attribute is particularly valuable in drug discovery, where structural modifications can fine-tune pharmacokinetic and pharmacodynamic properties. Recent advancements in catalytic methods have enabled more efficient and selective synthesis routes, making this compound more accessible for industrial applications.

In the realm of pharmaceutical research, 5-ethoxy-1-(furan-2-yl)pentane-1,3-dione has been investigated for its potential biological effects. The dione group is known to exhibit various interactions with biological targets, including enzymes and receptors. Preliminary studies suggest that this compound may possess properties relevant to anti-inflammatory and antimicrobial applications. The ethoxy substituent further modulates these interactions, contributing to its multifaceted biological profile. These findings are particularly intriguing given the increasing demand for novel therapeutic agents with improved efficacy and reduced side effects.

The structural motif of 5-ethoxy-1-(furan-2-yl)pentane-1,3-dione also makes it a valuable scaffold for developing new chemical entities (NCEs). Medicinal chemists often leverage such scaffolds to explore structure/activity relationships (SAR), optimizing properties such as solubility, bioavailability, and metabolic stability. The furan ring's ability to engage in hydrogen bonding and π-stacking interactions further enhances its utility as a pharmacophore. These characteristics are being exploited in ongoing research to identify derivatives with enhanced therapeutic potential.

Recent publications have highlighted the compound's role in innovative synthetic methodologies. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce diverse functional groups onto the furan ring, expanding the chemical space available for drug discovery. These techniques not only improve synthetic efficiency but also allow for the rapid generation of libraries of analogs for high-throughput screening (HTS). Such approaches are crucial in modern drug development pipelines, enabling researchers to identify lead compounds more efficiently.

The potential applications of 5-ethoxy-1-(furan-2-yl)pentane-1,3-dione extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use in material science and agrochemicals as well. For example, derivatives of this compound have shown promise as intermediates in the synthesis of specialty chemicals with tailored properties. This versatility underscores the importance of exploring multifunctional compounds like this one across different scientific disciplines.

As research continues to evolve, the understanding of 5-ethoxy-1-(furan-2-yl)pentane-1,3-dione will undoubtedly expand. Advances in computational chemistry and artificial intelligence are expected to accelerate the discovery of new derivatives with optimized properties. These technologies can predict molecular interactions with high accuracy, guiding experimental efforts toward more targeted outcomes. The integration of such tools into drug discovery workflows will be instrumental in unlocking the full potential of this compound.

In conclusion,5-ethoxy-1-(furan-2-y)pentane - 1 ,3 - dione ( CAS No . 1094446 - 12 - 4 ) represents a compelling subject of study due to its structural complexity , synthetic accessibility , and potential biological activities . Its role in advancing pharmaceutical research is underscored by ongoing investigations into its derivatives and synthetic applications . As our understanding of molecular interactions deepens , this compound is poised to contribute significantly to future developments in medicine and chemistry .